2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide

• Molecular Formula: C20H18N4O2S2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• InChI: InChI=1S/C20H18N4O2S2/c21-11-15-14-8-4-5-9-16(14)28-19(15)22-17(25)12-27-20-24-23-18(26-20)10-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-10,12H2,(H,22,25)
• InChI Key: WLRXZVYMWOSZKS-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=NN=C(O3)CC4=CC=CC=C4)C#N

Description

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research. It belongs to the class of thioacetamide derivatives and has shown promising results in various biological applications.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in the progression of diseases.
Biochemical and Physiological Effects
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide in lab experiments include its high purity, stability, and reproducibility. However, its limitations include its high cost and limited availability.

Future Directions

There are several future directions for the research on 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide. These include:
1. Further studies on the mechanism of action of the compound to better understand its biological properties.
2. Development of new derivatives of the compound with improved efficacy and reduced toxicity.
3. Evaluation of the compound's potential in the treatment of other diseases, such as viral infections and neurological disorders.
4. Investigation of the compound's pharmacokinetic and pharmacodynamic properties to optimize its therapeutic potential.
In conclusion, 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is a promising chemical compound that has shown potential in various biological applications. Further research is required to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide involves the reaction of 5-benzyl-1,3,4-oxadiazole-2-thiol with 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid chloride in the presence of triethylamine. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide has been extensively studied for its biological properties. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and bacterial infections.